Cas no 301337-73-5 (1,3-diethyl 2-1,4-bis(4-methylbenzenesulfonamido)naphthalen-2-ylpropanedioate)

• Product Name: 1,3-diethyl 2-1,4-bis(4-methylbenzenesulfonamido)naphthalen-2-ylpropanedioate
• CAS No: 301337-73-5
• MF: C₃₁H₃₂N₂O₈S₂
• MW: 624.72438621521
• CID: 6012837
• PubChem ID: 4122822
• Update Time: 2025-07-15

1,3-diethyl 2-1,4-bis(4-methylbenzenesulfonamido)naphthalen-2-ylpropanedioate Chemical and Physical Properties

Names and Identifiers

• 1,3-diethyl 2-1,4-bis(4-methylbenzenesulfonamido)naphthalen-2-ylpropanedioate
• diethyl 2-(1,4-bis((4-methylphenyl)sulfonamido)naphthalen-2-yl)malonate
• Propanedioic acid, 2-[1,4-bis[[(4-methylphenyl)sulfonyl]amino]-2-naphthalenyl]-, 1,3-diethyl ester
• Diethyl 2-[1,4-bis[(4-methylphenyl)sulfonylamino]naphthalen-2-yl]propanedioate
• AKOS024577621
• diethyl 2-(1,4-bis(4-methylphenylsulfonamido)naphthalen-2-yl)malonate
• 1,3-diethyl 2-[1,4-bis(4-methylbenzenesulfonamido)naphthalen-2-yl]propanedioate
• F0433-0385
• 301337-73-5

• Inchi： 1S/C31H32N2O8S2/c1-5-40-30(34)28(31(35)41-6-2)26-19-27(32-42(36,37)22-15-11-20(3)12-16-22)24-9-7-8-10-25(24)29(26)33-43(38,39)23-17-13-21(4)14-18-23/h7-19,28,32-33H,5-6H2,1-4H3
• InChI Key： JAIXEKBMBNKYLT-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C1=CC(NS(C2=CC=C(C)C=C2)(=O)=O)=C2C(=C1NS(C1=CC=C(C)C=C1)(=O)=O)C=CC=C2)C(OCC)=O

Computed Properties

• Exact Mass: 624.16000833g/mol
• Monoisotopic Mass: 624.16000833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 43
• Rotatable Bond Count: 13
• Complexity: 1130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 162Ų

Experimental Properties

• Density: 1.365±0.06 g/cm3(Predicted)
• Boiling Point: 746.1±70.0 °C(Predicted)
• pka: 8.10±0.30(Predicted)

Additional information on 1,3-diethyl 2-1,4-bis(4-methylbenzenesulfonamido)naphthalen-2-ylpropanedioate

Research Brief on 1,3-diethyl 2-1,4-bis(4-methylbenzenesulfonamido)naphthalen-2-ylpropanedioate (CAS: 301337-73-5)

In recent years, the compound 1,3-diethyl 2-1,4-bis(4-methylbenzenesulfonamido)naphthalen-2-ylpropanedioate (CAS: 301337-73-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique naphthalene core and sulfonamide functionalities, has shown promising potential in various therapeutic applications. The purpose of this research brief is to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 1,3-diethyl 2-1,4-bis(4-methylbenzenesulfonamido)naphthalen-2-ylpropanedioate involves a multi-step process that includes the functionalization of the naphthalene ring with sulfonamide groups and subsequent esterification. Recent studies have optimized these synthetic routes to improve yield and purity, which is critical for its application in drug development. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the structural integrity of the compound.

From a biological perspective, this compound has demonstrated notable activity in inhibiting specific enzymatic pathways, particularly those involved in inflammatory and oncogenic processes. In vitro studies have shown that it effectively targets key proteins in these pathways, leading to reduced cell proliferation and inflammation. These findings suggest its potential as a lead compound for developing new anti-inflammatory or anti-cancer agents.

Further research has explored the pharmacokinetic properties of 1,3-diethyl 2-1,4-bis(4-methylbenzenesulfonamido)naphthalen-2-ylpropanedioate, including its absorption, distribution, metabolism, and excretion (ADME) profiles. Preliminary data indicate favorable bioavailability and metabolic stability, which are essential for its progression into preclinical trials. However, challenges such as solubility and potential toxicity require further investigation to optimize its therapeutic index.

In conclusion, 1,3-diethyl 2-1,4-bis(4-methylbenzenesulfonamido)naphthalen-2-ylpropanedioate represents a promising candidate for pharmaceutical development. Its unique chemical structure and biological activity warrant continued research to fully elucidate its mechanisms of action and therapeutic potential. Future studies should focus on in vivo efficacy and safety assessments to pave the way for clinical applications.